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Compound of Interest

Compound Name: J-104129

Cat. No.: B10787851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of J-104129, a potent and selective

muscarinic M3 receptor antagonist, for its potential application in obstructive airway disease

research. This document outlines the compound's mechanism of action, summarizes key

quantitative data, provides detailed experimental protocols for its preclinical evaluation, and

visualizes its role in relevant signaling pathways.

Core Mechanism of Action
J-104129 is a selective antagonist of the muscarinic M3 receptor. In the context of obstructive

airway diseases such as asthma and chronic obstructive pulmonary disease (COPD), the

neurotransmitter acetylcholine plays a crucial role in bronchoconstriction by activating M3

receptors on airway smooth muscle cells. By competitively inhibiting the binding of

acetylcholine to these receptors, J-104129 effectively blocks the downstream signaling

cascade that leads to smooth muscle contraction, thereby promoting bronchodilation.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological data for J-104129,

demonstrating its potency and selectivity.

Table 1: Receptor Binding Affinity of J-104129
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Receptor Subtype Ki (nM)

Human Muscarinic M1 19

Human Muscarinic M2 490

Human Muscarinic M3 4.2

Table 2: In Vitro Functional Antagonism of J-104129

Tissue Preparation Agonist Parameter Value

Isolated Rat Trachea Acetylcholine KB (nM) 3.3

Table 3: In Vivo Efficacy of J-104129

Animal Model Challenge Endpoint ED50 (mg/kg, p.o.)

Anesthetized Rats
Acetylcholine-induced

bronchoconstriction

Inhibition of

bronchoconstriction
0.58

Signaling Pathway
The activation of muscarinic M3 receptors on airway smooth muscle cells initiates a signaling

cascade that culminates in muscle contraction. J-104129 acts by blocking the initial step of this

pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10787851?utm_src=pdf-body
https://www.benchchem.com/product/b10787851?utm_src=pdf-body
https://www.benchchem.com/product/b10787851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Airway Smooth Muscle Cell Membrane

Cytosol

Acetylcholine

Muscarinic M3
Receptor

Activation

Gq Protein

Activates

J-104129

Antagonism

Phospholipase C
(PLC)

Activates

PIP2

Hydrolyzes

IP3 DAG

Sarcoplasmic
Reticulum

Stimulates

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release

Smooth Muscle
Contraction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation Separation & Quantification Data Analysis

Receptor
Membranes

Incubate to
Equilibrium[³H]-NMS

J-104129
(Competitor)

Rapid Filtration Wash Filters Scintillation
Counting Determine IC50 Calculate Ki

Click to download full resolution via product page

To cite this document: BenchChem. [J-104129: A Technical Guide for Obstructive Airway
Disease Research]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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